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Compound of Interest

Compound Name: (R)-NVS-ZP7-4

Cat. No.: B15579830 Get Quote

Technical Support Center: (R)-NVS-ZP7-4
Welcome to the technical support center for (R)-NVS-ZP7-4. This resource is designed to

assist researchers, scientists, and drug development professionals in overcoming common

challenges associated with the handling and use of (R)-NVS-ZP7-4, with a particular focus on

solubility.

Frequently Asked Questions (FAQs)
Q1: What is (R)-NVS-ZP7-4 and what is its mechanism of action?

(R)-NVS-ZP7-4 is a selective inhibitor of the zinc transporter SLC39A7, also known as ZIP7.[1]

[2] ZIP7 is responsible for transporting zinc from the endoplasmic reticulum (ER) into the

cytoplasm.[3] By inhibiting ZIP7, (R)-NVS-ZP7-4 increases zinc levels in the ER, leading to ER

stress and the induction of the unfolded protein response (UPR).[4][5] This compound was

identified through a phenotypic screen for inhibitors of the Notch signaling pathway and has

been shown to interfere with the trafficking of the Notch receptor to the cell surface.[4][6] It has

been demonstrated to induce apoptosis in certain cancer cell lines, such as T-cell acute

lymphoblastic leukemia (T-ALL).[2][4]

Q2: What are the recommended solvents for dissolving (R)-NVS-ZP7-4?

(R)-NVS-ZP7-4 is soluble in dimethyl sulfoxide (DMSO) and ethanol.[2][7] It is reported to be

insoluble in water.[8]

Q3: What is the recommended storage condition for (R)-NVS-ZP7-4?
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For long-term storage, (R)-NVS-ZP7-4 as a solid should be stored at -20°C, protected from

light, and is stable for at least four years under these conditions.[2] Stock solutions should be

stored at -80°C for up to 6 months or at -20°C for up to 1 month, also protected from light.[1] It

is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[8]

Troubleshooting Guide: Solubility Issues
Difficulties with the solubility of (R)-NVS-ZP7-4 can often be traced to solvent quality or

handling procedures. This guide provides solutions to common problems.

Issue 1: Precipitate forms after dissolving (R)-NVS-ZP7-4 in DMSO.

Possible Cause: The DMSO used may have absorbed moisture from the atmosphere.

DMSO is highly hygroscopic, and the presence of water can significantly decrease the

solubility of (R)-NVS-ZP7-4.[1][8]

Solution:

Always use fresh, anhydrous, high-purity DMSO from a newly opened bottle.

If a new bottle is not available, use DMSO from a bottle that has been properly stored with

desiccant.

Warm the solution gently (e.g., in a 37°C water bath) and sonicate to aid dissolution.

Issue 2: The compound does not fully dissolve at the desired concentration.

Possible Cause: The desired concentration may exceed the solubility limit in the chosen

solvent.

Solution:

Consult the solubility data table below to ensure you are working within the known

solubility limits.

Prepare a more dilute stock solution and adjust the final concentration in your

experimental medium accordingly. Be mindful of the final DMSO concentration in your

assay, as high concentrations can be toxic to cells.[9]
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Issue 3: The compound precipitates out of the aqueous experimental medium.

Possible Cause: (R)-NVS-ZP7-4 has poor aqueous solubility. When a concentrated DMSO

stock is diluted into an aqueous buffer or cell culture medium, the compound can crash out of

solution.

Solution:

Minimize the volume of the DMSO stock solution added to the aqueous medium. A final

DMSO concentration of less than 0.5% is generally recommended.

Add the DMSO stock to the aqueous medium while vortexing or stirring to ensure rapid

and even dispersion.

For in vivo studies, consider using a formulation with excipients that improve solubility and

stability, such as a suspension with carboxymethylcellulose sodium (CMC-Na).[8]

Quantitative Solubility Data

Solvent Reported Solubility
Molar
Concentration
(mM)

Source(s)

DMSO ≥ 125 mg/mL ≥ 249.19 [1]

DMSO 100 mg/mL 199.35 [8]

Ethanol 50 mg/mL 99.68 [8]

Ethanol Soluble Not specified [2][7]

Water Insoluble Not applicable [8]

Note: The molecular weight of (R)-NVS-ZP7-4 is 501.6 g/mol .[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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Materials:

(R)-NVS-ZP7-4 (solid)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

1. Equilibrate the vial of (R)-NVS-ZP7-4 to room temperature before opening to prevent

condensation.

2. Weigh out the desired amount of (R)-NVS-ZP7-4. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 5.016 mg.

3. Add the appropriate volume of fresh, anhydrous DMSO to the solid compound.

4. Vortex the solution until the solid is completely dissolved. Gentle warming (37°C) and brief

sonication may be used to facilitate dissolution.

5. Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize

freeze-thaw cycles.

6. Store the aliquots at -80°C.

Protocol 2: Preparation of an In Vivo Formulation
(Homogeneous Suspension)
This protocol is adapted from a general method for oral administration of hydrophobic

compounds.[8]

Materials:

(R)-NVS-ZP7-4 (solid)
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Carboxymethylcellulose sodium (CMC-Na)

Sterile water for injection

Homogenizer or sonicator

Procedure:

1. Prepare a 0.5% (w/v) solution of CMC-Na in sterile water. For example, add 50 mg of

CMC-Na to 10 mL of sterile water and stir until fully dissolved. Autoclave the solution to

ensure sterility.

2. Weigh the required amount of (R)-NVS-ZP7-4.

3. Add the CMC-Na solution to the solid compound to achieve the desired final concentration

(e.g., 5 mg/mL).[8]

4. Homogenize or sonicate the mixture until a uniform suspension is formed.

5. It is recommended to prepare this formulation fresh on the day of use.[10]
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Caption: Mechanism of action of (R)-NVS-ZP7-4.
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Solubility Issue with
(R)-NVS-ZP7-4
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No
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the solubility limit?
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aqueous media?
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DMSO <0.5%.
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Caption: Troubleshooting workflow for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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